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Compound of Interest

Compound Name: 1-Ethyl-3-hydroxypiperidine

Cat. No.: B076944 Get Quote

This guide provides immediate, essential safety and logistical information for handling 1-Ethyl-
3-hydroxypiperidine in a laboratory setting. It is designed to be a preferred resource for

researchers, scientists, and drug development professionals by offering clear, procedural

guidance for safe operational and disposal plans.

Chemical Properties and Hazards
1-Ethyl-3-hydroxypiperidine is a flammable liquid and vapor that can cause skin and serious

eye irritation.[1] It may also cause respiratory irritation.[1] It is important to handle this chemical

with appropriate safety precautions to minimize exposure and risk.

Property Value

CAS Number 13444-24-1

Molecular Formula C7H15NO

Molecular Weight 129.2 g/mol

Appearance Colorless to slightly yellow clear liquid

Purity ≥ 98% (GC)

Density 0.97 g/cm³

Refractive Index n20D 1.48

Storage Temperature 2 - 8 °C
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Source: Chem-Impex[2], CymitQuimica[3]

Personal Protective Equipment (PPE)
To ensure personal safety when handling 1-Ethyl-3-hydroxypiperidine, the following personal

protective equipment is mandatory.

Equipment Specification

Eye/Face Protection
Wear chemical safety goggles and a face shield.

[4]

Hand Protection

Wear suitable chemical-resistant gloves tested

according to EN 374.[1] Check for leaks and

impermeability before use.

Skin and Body Protection
Wear appropriate protective clothing, including

boots, to prevent skin contact.[4]

Respiratory Protection

Use a NIOSH or European Standard EN 149

approved respirator if ventilation is inadequate

or for emergency situations.[4]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[3][4]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[4][5]

Remove all potential ignition sources, such as open flames, sparks, and hot surfaces.[1][3]

Use explosion-proof electrical and ventilating equipment.[1][5]

Ground and bond containers when transferring the material to prevent static discharge.[3]
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2. Handling the Chemical:

Avoid contact with skin and eyes.[3] Do not breathe mist, vapors, or spray.[5]

Use only non-sparking tools.[1][5]

Keep the container tightly closed when not in use.[1]

Do not eat, drink, or smoke in the handling area.[3]

Wash hands thoroughly after handling.[1][3]

3. Storage:

Store in a cool, well-ventilated place, away from direct sunlight and heat.[1] The

recommended storage temperature is between 2-8°C.[2][6]

Keep containers tightly closed.[1][4]

Store away from incompatible materials, such as strong oxidizing agents.[3][4]

Emergency First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing has

stopped or is difficult, provide artificial

respiration or oxygen. Seek immediate medical

attention.[1][7]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water.[1][7] If skin irritation persists, get medical

attention.[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[3]

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][3]

Disposal Plan
1. Waste Characterization:

1-Ethyl-3-hydroxypiperidine is considered a hazardous waste.[1]

2. Waste Collection and Storage:

Collect waste in a suitable, approved, and properly labeled container.[1][3]

Handle contaminated packaging in the same manner as the substance itself.[1]

3. Disposal Method:

Dispose of contents and container to an approved waste disposal plant or a licensed

hazardous material disposal company.[3][5]
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Do not empty into drains or release into the environment.[1][5]

Disposal must be in accordance with all applicable federal, state, and local regulations.[3]

Experimental Protocol: Chemical Spill Cleanup
This protocol outlines the steps for safely managing a spill of 1-Ethyl-3-hydroxypiperidine.

Spill Occurs Evacuate Immediate Area
& Alert Others

Immediate Action Assess Spill Size
& Risk Don Appropriate PPEIf spill is manageable Ensure Adequate

Ventilation
Contain the Spill

(Use absorbent material)
Collect Absorbed Material
(Use non-sparking tools)

Place in Labeled
Hazardous Waste Container

Decontaminate Spill Area
& Equipment Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Detailed Steps for Spill Cleanup:

Evacuate and Alert: Immediately evacuate the spill area and alert nearby personnel.

Assess the Spill: From a safe distance, assess the extent of the spill and the associated

risks. For large spills, evacuate the laboratory and follow emergency procedures.

Don PPE: Before approaching the spill, put on the required personal protective equipment,

including respiratory protection, chemical-resistant gloves, safety goggles, a face shield, and

protective clothing.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

Contain the Spill: Cover the spill with a non-combustible absorbent material such as clay,

diatomaceous earth, or vermiculite.[3]

Collect Material: Carefully collect the absorbed material using non-sparking tools and place it

into a suitable, sealable, and labeled container for hazardous waste.[3][5]

Decontaminate: Clean the spill area and any contaminated equipment with an appropriate

solvent, followed by soap and water.

Dispose: Dispose of the waste container according to the established disposal plan.
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Report: Report the incident to the laboratory supervisor or safety officer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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